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Abstract

Perillene, a naturally occurring monoterpenoid, is a significant constituent of the essential oil of
Perilla frutescens. This document provides a comprehensive technical overview of the chemical
structure of Perillene, including its physicochemical properties, spectroscopic data, and
methods of extraction and synthesis. Furthermore, it explores the potential biological activities
of Perillene, with a focus on its anti-inflammatory properties and the associated signaling
pathways. This guide is intended to serve as a valuable resource for researchers and
professionals in the fields of natural product chemistry, pharmacology, and drug development.

Chemical Identity and Structure

Perillene is a monoterpenoid characterized by a furan ring substituted with a 4-methylpent-3-
enyl group at the 3-position.[1][2] Its chemical structure is elucidated by its molecular formula,
IUPAC name, and various chemical identifiers.

Table 1: Chemical Identification of Perillene
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Identifier Value Reference
IUPAC Name 3-(4-methylpent-3-enyl)furan [1103114]
Molecular Formula C10H140 [1][5]
Molecular Weight 150.22 g/mol [1][5]
CAS Number 539-52-6 [1]
InChI=1S/C10H140/c1-9(2)4-
InChl 3-5-10-6-7-11-8-10/h4,6- [4][5]
8H,3,5H2,1-2H3
XNGKCOFXDHYSGR-
InChliKey [4][5]
UHFFFAOYSA-N
SMILES CC(=CCcCcC1=C0cC=C1)C [5]

Physicochemical Properties

The physical and chemical properties of Perillene are essential for its handling, formulation,

and application in various experimental and developmental settings.

Table 2: Physicochemical Properties of Perillene

Property Value Reference
Appearance Colorless to pale yellow liquid
Boiling Point 185-186 °C at 760 mmHg [6]
Density 0.9017 g/cm? at 20 °C
Flash Point 56.11 °C
Soluble in ethanol, ether, and
Solubility other organic solvents. [7]

Insoluble in water.

Refractive Index

1.474 at 20 °C
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Spectroscopic Data

The structural elucidation of Perillene is confirmed through various spectroscopic techniques,
including Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and
Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon and hydrogen framework of
the molecule.

Table 3: *H and 3C NMR Spectroscopic Data for Perillene

. . Coupling
1H NMR Chemical Shift o ]
Multiplicity Constant (J, Assignment
(CDCI3) (3, ppm)
Hz)
7.32 t 1.6 H-5
7.19 m H-2
6.25 m H-4
5.15 t 7.2 =CH-
-CHz- (furan
2.50 t 75 _
adjacent)
2.29 q 7.5 -CHz-
1.68 S -CHs
1.60 S -CHs
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13C NMR (CDCls) Chemical Shift (8, ppm) Assignment
142.7 C-5

138.5 C-2

132.8 =C(CH3)2

123.1 =CH-

120.4 C-3

111.0 C-4

31.8 -CHz-

25.7 -CHs

25.6 -CH2- (furan adjacent)
17.6 -CHs

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in Perillene.

Table 4: Infrared (IR) Spectroscopic Data for Perillene

Wavenumber (cm—1) Vibrational Mode
3005 =C-H stretch (aromatic)
2965, 2915, 2855 C-H stretch (aliphatic)
1670 C=C stretch

1505, 1160, 1025 Furan ring vibrations
870 =C-H bend (furan)

Mass Spectrometry (MS)
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Mass spectrometry provides information about the molecular weight and fragmentation pattern
of Perillene.

Table 5: Mass Spectrometry (MS) Data for Perillene

m/z Relative Intensity (%) Assignment
150 25 [M]*
135 10 [M - CHs]*

CeH70O]* (McLaffert
95 100 [ I Y

rearrangement)
81 40 [CsHs0]*
68 35 [CaH4O]*
41 55 [CsHs]*+

Natural Sources and Extraction
Natural Occurrence

Perillene is predominantly found in the essential oil of Perilla frutescens (L.) Britt., a plant
belonging to the Lamiaceae family. It is also found in other plants such as Zanthoxylum
schinifolium and has been identified as a component of the defensive secretions of certain
insects.

Experimental Protocol: Steam Distillation of Perilla
frutescens Essential Oil

A common method for extracting Perillene from Perilla frutescens leaves is steam distillation.
Materials and Equipment:
» Fresh or dried leaves of Perilla frutescens

» Steam distillation apparatus (including a boiling flask, a biomass flask, a condenser, and a
collection flask/separatory funnel)
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Heating mantle
Deionized water
Anhydrous sodium sulfate

Rotary evaporator

Procedure:

Preparation of Plant Material: Freshly harvested leaves of Perilla frutescens are air-dried in
the shade for 3-5 days. The dried leaves are then coarsely powdered.

Steam Distillation: a. The steam generator is filled with deionized water and heated to
produce steam. b. A known quantity of the powdered plant material is packed into the
biomass flask. c. Steam is passed through the plant material, causing the volatile essential
oils to vaporize. d. The mixture of steam and essential oil vapor is passed through a
condenser, where it cools and liquefies. e. The condensed liquid, a mixture of essential oll
and hydrosol, is collected in a separatory funnel.

Separation and Drying: a. The essential oil, being less dense than water, forms a layer on
top of the hydrosol and is separated. b. The collected essential oil is dried over anhydrous
sodium sulfate to remove any residual water.

Solvent Removal: If a co-distillation with an organic solvent was performed, the solvent is
removed under reduced pressure using a rotary evaporator to yield the pure essential oil.

Analysis: The composition of the essential oil, including the percentage of Perillene, is
determined by Gas Chromatography-Mass Spectrometry (GC-MS).

Synthesis of Perillene

The chemical synthesis of Perillene can be achieved through various routes. A representative

method involves the coupling of a furan-containing organometallic reagent with an appropriate

alkyl halide.
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Experimental Protocol: Synthesis of 3-(4-methylpent-3-
enyl)furan

This protocol describes a plausible synthetic route to Perillene.

Materials and Equipment:

e 3-Bromofuran

Magnesium turnings

Dry tetrahydrofuran (THF)

1-Bromo-4-methyl-3-pentene

Palladium catalyst (e.g., Pd(PPhs)a)

Standard laboratory glassware for inert atmosphere reactions (Schlenk line, nitrogen/argon)
Magnetic stirrer and heating plate

Separatory funnel

Silica gel for column chromatography

Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

o Preparation of the Grignard Reagent: a. In a flame-dried, three-necked flask under an inert
atmosphere, magnesium turnings are placed. b. A solution of 3-bromofuran in dry THF is
added dropwise to the magnesium turnings with gentle stirring. The reaction is initiated with
gentle heating if necessary. c. The reaction mixture is stirred at room temperature until the
magnesium is consumed, forming 3-furylmagnesium bromide.

Coupling Reaction: a. To the freshly prepared Grignard reagent, a catalytic amount of a
palladium catalyst (e.g., Pd(PPhs)4) is added. b. A solution of 1-bromo-4-methyl-3-pentene in
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dry THF is then added dropwise to the reaction mixture at 0 °C. c. The reaction mixture is
allowed to warm to room temperature and stirred overnight.

e Work-up and Purification: a. The reaction is quenched by the slow addition of a saturated
agueous solution of ammonium chloride. b. The aqueous layer is extracted with diethyl ether
or ethyl acetate. c. The combined organic layers are washed with brine, dried over
anhydrous magnesium sulfate, and the solvent is removed under reduced pressure. d. The
crude product is purified by silica gel column chromatography using a gradient of hexane
and ethyl acetate as the eluent to afford pure Perillene.

Biological Activity and Signaling Pathways

Perillene, as a component of Perilla frutescens essential oil, is associated with various
biological activities, most notably anti-inflammatory and antimicrobial effects. While direct
studies on the signaling pathways of isolated Perillene are limited, the mechanisms of Perilla
frutescens extract provide strong indications of its potential modes of action.

Anti-inflammatory Activity

Extracts of Perilla frutescens have been shown to exert anti-inflammatory effects by modulating
key signaling pathways involved in the inflammatory response. It is plausible that Perillene
contributes significantly to these effects. The primary proposed mechanisms involve the
inhibition of the Nuclear Factor-kappa B (NF-kB) and Mitogen-Activated Protein Kinase (MAPK)
signaling pathways.
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Caption: Proposed anti-inflammatory signaling pathway of Perillene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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